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Compound of Interest

Compound Name:

1-((4-

Bromophenyl)sulfonyl)piperidin-4-

one

Cat. No.: B1292155 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the synthesis and

characterization of 1-((4-Bromophenyl)sulfonyl)piperidin-4-one, a key intermediate in

medicinal and synthetic chemistry.[1] The presence of a reactive ketone group and a bromo-

aromatic moiety makes it a versatile scaffold for developing diverse compound libraries,

particularly for structure-activity relationship studies.[1]

Synthesis Pathway
The synthesis of 1-((4-Bromophenyl)sulfonyl)piperidin-4-one is typically achieved through

the N-sulfonylation of piperidin-4-one with 4-bromophenylsulfonyl chloride. This reaction

involves the formation of a stable sulfonamide bond. The general reaction scheme is presented

below:

Reaction Scheme:

Reactants: Piperidin-4-one hydrochloride, 4-Bromophenylsulfonyl chloride

Base: Triethylamine (Et₃N)

Solvent: Dichloromethane (CH₂Cl₂)
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Product: 1-((4-Bromophenyl)sulfonyl)piperidin-4-one

The workflow for this synthesis is illustrated in the following diagram.
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Starting Materials

Piperidin-4-one HCl

Reaction at 0°C to Room Temp.

4-Bromophenylsulfonyl Chloride Triethylamine (Base)
Dichloromethane (Solvent)

Aqueous Workup &
Extraction

Purification
(Crystallization)

1-((4-Bromophenyl)sulfonyl)piperidin-4-one
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Analytical Techniques

Data Confirmation

Synthesized Product

Melting Point NMR Spectroscopy
(¹H & ¹³C) IR Spectroscopy Mass Spectrometry

Purity Confirmation Structural Elucidation Molecular Weight
Verification

Structure Confirmed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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